2,6-difluoro-N-(2-morpholino-2-(thiophen-3-yl)ethyl)benzamide
Overview
Description
The compound “2,6-difluoro-N-(2-morpholino-2-(thiophen-3-yl)ethyl)benzamide” is a benzamide derivative. Benzamides are a class of compounds containing a benzene ring attached to an amide functional group . They are known to have various biological activities and are used in the synthesis of a wide range of pharmaceuticals .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a benzene ring (from the benzamide), two fluorine atoms attached to the benzene ring (2,6-difluoro), a morpholine ring (from the morpholino group), and a thiophene ring .Chemical Reactions Analysis
Benzamides, in general, can undergo various chemical reactions. For example, they can be hydrolyzed to produce benzoic acid and the corresponding amine . The specific reactions that this compound can undergo would depend on the reaction conditions and the other reactants present .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the fluorine atoms might make this compound more lipophilic (fat-soluble), which could affect its absorption and distribution in the body .Scientific Research Applications
Allosteric Inhibition of FtsZ Proteins
The 2,6-difluorobenzamide motif is crucial for the allosteric inhibition of FtsZ, a protein essential for bacterial cytokinesis . This compound’s ability to disrupt FtsZ function makes it a potential candidate for developing new antibiotics, particularly against Staphylococcus aureus . Molecular docking studies have shown that the fluorine atoms in the compound contribute to its non-planarity, which allows for stronger hydrophobic interactions within the allosteric pocket of FtsZ .
Antiviral Activity
Indole derivatives, which share structural similarities with 2,6-difluoro-N-(2-morpholino-2-(thiophen-3-yl)ethyl)benzamide, have demonstrated significant antiviral properties . These compounds can be designed to target various viral infections, including influenza and Coxsackie B4 virus, by inhibiting viral replication.
Future Directions
properties
IUPAC Name |
2,6-difluoro-N-(2-morpholin-4-yl-2-thiophen-3-ylethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18F2N2O2S/c18-13-2-1-3-14(19)16(13)17(22)20-10-15(12-4-9-24-11-12)21-5-7-23-8-6-21/h1-4,9,11,15H,5-8,10H2,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USXSQRDCMGNNTL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(CNC(=O)C2=C(C=CC=C2F)F)C3=CSC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18F2N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-difluoro-N-(2-morpholino-2-(thiophen-3-yl)ethyl)benzamide | |
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